Cas no 1700342-89-7 (2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride)

• Product Name: 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride
• CAS No: 1700342-89-7
• MF: C₉H₁₉ClO₄S
• MW: 258.762761354446
• CID: 6076652
• PubChem ID: 102987927
• Update Time: 2025-07-25

2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride
• 1700342-89-7
• EN300-1145021
• 2-[2-(pentan-2-yloxy)ethoxy]ethane-1-sulfonyl chloride

• Inchi： 1S/C9H19ClO4S/c1-3-4-9(2)14-6-5-13-7-8-15(10,11)12/h9H,3-8H2,1-2H3
• InChI Key： QCNRJFPYWYKBEY-UHFFFAOYSA-N
• SMILES： ClS(CCOCCOC(C)CCC)(=O)=O

Computed Properties

• Exact Mass: 258.0692580g/mol
• Monoisotopic Mass: 258.0692580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61Ų

Additional information on 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride

Introduction to 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride (CAS No. 1700342-89-7) and Its Emerging Applications in Chemical Biology

The compound 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride, identified by the CAS number 1700342-89-7, represents a novel sulfonate derivative with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bifunctional nature, combines an ether linkage with a sulfonyl chloride moiety, making it a versatile intermediate for the synthesis of bioactive molecules. The presence of the pentan-2-yloxy group introduces a hydrophobic domain, while the ethoxyethane backbone enhances solubility and reactivity, positioning this molecule as a promising candidate for drug discovery and molecular probes.

In recent years, sulfonate derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl chloride functional group in 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride is particularly noteworthy, as it serves as an excellent electrophile for nucleophilic substitution reactions, facilitating the introduction of diverse pharmacophores. This reactivity has been exploited in the development of novel sulfonamides and sulfonates, which are known for their therapeutic efficacy in various diseases.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The structural motif of 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride allows for facile derivatization, enabling researchers to tailor the molecule for specific biological targets. For instance, modifications at the sulfonyl chloride position can yield potent inhibitors of enzymes such as kinases and proteases, which are critical in cancer signaling pathways. Additionally, the ether linkage provides a stable scaffold that can be further functionalized to enhance binding affinity and selectivity.

Recent studies have highlighted the role of sulfonate-containing compounds in modulating immune responses. The hydrophobic pentan-2-yloxy group may facilitate membrane interactions, while the sulfonyl moiety can engage with polar residues in protein targets. This dual functionality has been leveraged in the design of immunomodulatory agents that show promise in preclinical models. For example, derivatives of 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride have demonstrated ability to inhibit inflammatory cytokine production by interacting with cellular receptors and signaling cascades.

The synthesis of 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic utility. The introduction of the sulfonyl chloride group typically requires chlorosulfonation followed by etherification, steps that are well-established in organic chemistry but require precise control to avoid side reactions. Advances in catalytic methods have improved yields and purity, making this compound more accessible for industrial applications. Furthermore, green chemistry principles have been applied to minimize waste and energy consumption during synthesis.

In drug discovery pipelines, 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride serves as a key intermediate for generating libraries of sulfonamide-based compounds. These libraries are screened using high-throughput techniques to identify hits with desired pharmacological properties. The flexibility offered by the ethoxyethane backbone allows for structural diversity, enabling optimization campaigns that enhance potency and reduce toxicity. Such efforts align with current trends toward personalized medicine, where tailored molecular entities address individual patient needs.

The role of computational chemistry in designing derivatives of 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride cannot be overstated. Molecular modeling techniques predict binding interactions between the compound and biological targets, guiding synthetic strategies toward higher efficacy. Machine learning algorithms analyze large datasets to identify structural features correlating with biological activity, accelerating the discovery process. This interdisciplinary approach underscores the importance of integrating experimental data with computational insights.

Future directions for research on CAS No. 1700342-89-7 include exploring its potential in regenerative medicine and neurodegenerative diseases. The ability to modify both functional groups offers opportunities to develop neuroprotective agents or tissue engineering scaffolds. Additionally, nanotechnology platforms have been investigated for delivering sulfonate-based drugs more effectively across biological barriers. Such innovations could expand therapeutic applications beyond traditional small-molecule drugs.

The versatility of 2-2-(pentan-2-yloxy)ethoxyethane-1-sulfonyl chloride makes it a valuable asset in synthetic chemistry and drug development. Its unique structural features—combining hydrophobicity with electrophilic reactivity—provide a rich foundation for designing molecules with tailored properties. As research progresses, this compound is expected to play an increasingly significant role in addressing unmet medical needs through innovative chemical biology approaches.